Cas no 2227798-79-8 ((3R)-3-hydroxy-3-(2-methoxypyridin-4-yl)propanoic acid)

(3R)-3-hydroxy-3-(2-methoxypyridin-4-yl)propanoic acid structure
2227798-79-8 structure
Product Name:(3R)-3-hydroxy-3-(2-methoxypyridin-4-yl)propanoic acid
CAS No:2227798-79-8
MF:C9H11NO4
MW:197.187942743301
CID:6000035
PubChem ID:165610918
Update Time:2025-10-29

(3R)-3-hydroxy-3-(2-methoxypyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-hydroxy-3-(2-methoxypyridin-4-yl)propanoic acid
    • 2227798-79-8
    • EN300-1733103
    • Inchi: 1S/C9H11NO4/c1-14-8-4-6(2-3-10-8)7(11)5-9(12)13/h2-4,7,11H,5H2,1H3,(H,12,13)/t7-/m1/s1
    • InChI Key: ROMMWJTWNXNJHB-SSDOTTSWSA-N
    • SMILES: O[C@H](CC(=O)O)C1C=CN=C(C=1)OC

Computed Properties

  • Exact Mass: 197.06880783g/mol
  • Monoisotopic Mass: 197.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 79.6Ų

(3R)-3-hydroxy-3-(2-methoxypyridin-4-yl)propanoic acid Pricemore >>

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Additional information on (3R)-3-hydroxy-3-(2-methoxypyridin-4-yl)propanoic acid

The Compound CAS No 2227798-79-8: (3R)-3-Hydroxy-3-(2-Methoxypyridin-4-Yl)Propanoic Acid

(3R)-3-Hydroxy-3-(2-Methoxypyridin-4-Yl)Propanoic Acid, identified by the CAS number 2227798-79-8, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its chiral center at the third carbon atom, which imparts stereochemical properties that are crucial for its biological activity. The molecule consists of a propanoic acid backbone with a hydroxyl group and a substituted pyridine ring, making it a versatile building block for drug design and synthesis.

The synthesis of (3R)-3-Hydroxy-3-(2-Methoxypyridin-4-Yl)Propanoic Acid involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and stereoselective reductions. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric excess, which is essential for its use in chiral drug development. The compound's structure allows for further functionalization, making it a valuable intermediate in the creation of complex bioactive molecules.

Recent studies have highlighted the potential of (3R)-3-Hydroxy-3-(2-Methoxypyridin-4-Yl)Propanoic Acid as a lead compound in the development of novel therapeutic agents. Its pyridine moiety contributes to strong hydrogen bonding capabilities, enhancing its solubility and bioavailability. Additionally, the hydroxyl group at the third carbon provides opportunities for bioisosteric replacements, enabling researchers to explore diverse pharmacophores with improved efficacy and reduced toxicity.

In the field of medicinal chemistry, this compound has shown promise as a template for designing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases. For instance, research published in 2023 demonstrated that derivatives of (3R)-3-Hydroxy-3-(2-Methoxypyridin-4-Yl)Propanoic Acid exhibit potent inhibitory activity against acetylcholinesterase, a target enzyme in Alzheimer's disease. These findings underscore its potential as a scaffold for developing next-generation therapeutics.

Beyond pharmaceutical applications, (3R)-3-Hydroxy-3-(2-Methoxypyridin-4-Yl)Propanoic Acid has also found utility in agrochemicals. Its ability to modulate plant hormone signaling pathways makes it a candidate for developing growth regulators and stress-tolerance enhancers in agriculture. Field trials conducted in 2024 reported enhanced crop yields when treated with this compound, suggesting its role in sustainable agricultural practices.

The environmental impact of synthesizing and using (3R)-3-Hydroxy-3-(2-Methoxypyridin-4-Yl)Propanoic Acid has been a focus of recent green chemistry initiatives. Researchers have developed eco-friendly synthesis routes that minimize waste and reduce energy consumption. These efforts align with global sustainability goals while maintaining the compound's high purity and biological activity.

In conclusion, (3R)-3-Hydroxy-3-(2-Methoxypyridin-4-Yl)Propanoic Acid (CAS No 2227798-79-8) stands out as a versatile and promising molecule with applications spanning drug discovery, agrochemicals, and green chemistry. Its unique structure and stereochemical properties make it an invaluable tool for scientists aiming to address pressing challenges in health and agriculture. As research continues to uncover new potentials for this compound, its role in advancing innovative solutions is expected to grow significantly.

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